Cas no 5472-27-5 (Benzeneethanol, a-phenyl-a-(phenylmethyl)-)

• Product Name: Benzeneethanol, a-phenyl-a-(phenylmethyl)-
• CAS No: 5472-27-5
• MF: C₂₁H₂₀O
• MW: 288.382905960083
• CID: 384297
• PubChem ID: 231530
• Update Time: 2025-04-19

Benzeneethanol, a-phenyl-a-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-phenyl-a-(phenylmethyl)-
• 1,2,3-triphenylpropan-2-ol
• 1,2,3-triphenyl-2-propanol
• 1,2,3-triphenyl-propan-2-ol
• 2-Hydroxy-1.2.3-triphenyl-propan
• AC1L5LWB
• AC1Q76YW
• CTK5A2437
• NCIStruc1_000414
• NCIStruc2_000605
• NSC27932
• Phenyl-dibenzyl-carbinol
• DTXSID70282770
• 5472-27-5
• NSC-27932
• NCGC00013344
• NCGC00096461-01
• NCI60_002272
• NSC 27932
• CHEMBL1410910
• NCGC00013344-02
• NCI27932
• CCG-38055

• Inchi： 1S/C21H20O/c22-21(20-14-8-3-9-15-20,16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-15,22H,16-17H2
• InChI Key： LPKALOWBSKZKPT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 288.1515
• Monoisotopic Mass: 288.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 4.35960